Cas no 1909305-22-1 (5-Oxaspiro[3.4]octan-7-one)
5-Oxaspiro[3.4]octan-7-one Chemical and Physical Properties
Names and Identifiers
-
- 5-oxaspiro[3.4]octan-7-one
- SY213379
- 1909305-22-1
- BS-43139
- D84838
- CS-0309691
- EN300-262891
- MFCD29907066
- 5-Oxaspiro[3.4]octan-7-one
-
- MDL: MFCD29907066
- Inchi: 1S/C7H10O2/c8-6-4-7(9-5-6)2-1-3-7/h1-5H2
- InChI Key: YYVWDWZUPGJNBO-UHFFFAOYSA-N
- SMILES: O1CC(CC21CCC2)=O
Computed Properties
- Exact Mass: 126.068079557 g/mol
- Monoisotopic Mass: 126.068079557 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 26.3
- Molecular Weight: 126.15
5-Oxaspiro[3.4]octan-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1006610-1G |
5-oxaspiro[3.4]octan-7-one |
1909305-22-1 | 97% | 1g |
$575 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1006610-5G |
5-oxaspiro[3.4]octan-7-one |
1909305-22-1 | 97% | 5g |
$1660 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1006610-10G |
5-oxaspiro[3.4]octan-7-one |
1909305-22-1 | 97% | 10g |
$2770 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1006610-25G |
5-oxaspiro[3.4]octan-7-one |
1909305-22-1 | 97% | 25g |
$4815 | 2023-09-02 | |
| Chemenu | CM768006-1g |
5-oxaspiro[3.4]octan-7-one |
1909305-22-1 | 95%+ | 1g |
$558 | 2023-01-07 | |
| Chemenu | CM768006-5g |
5-oxaspiro[3.4]octan-7-one |
1909305-22-1 | 95%+ | 5g |
$1606 | 2023-01-07 | |
| Chemenu | CM768006-10g |
5-oxaspiro[3.4]octan-7-one |
1909305-22-1 | 95%+ | 10g |
$2676 | 2023-01-07 | |
| Chemenu | CM768006-25g |
5-oxaspiro[3.4]octan-7-one |
1909305-22-1 | 95%+ | 25g |
$5352 | 2023-01-07 | |
| Chemenu | CM768006-50g |
5-oxaspiro[3.4]octan-7-one |
1909305-22-1 | 95%+ | 50g |
$8563 | 2023-01-07 | |
| eNovation Chemicals LLC | D964335-1g |
5-oxaspiro[3.4]octan-7-one |
1909305-22-1 | 99.00% | 1g |
$540 | 2024-06-06 |
5-Oxaspiro[3.4]octan-7-one Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 5-Oxaspiro[3.4]octan-7-one
Recent Advances in the Study of 1909305-22-1 and 5-Oxaspiro[3.4]octan-7-one: A Comprehensive Research Brief
The chemical compound 1909305-22-1 and its derivative, 5-Oxaspiro[3.4]octan-7-one, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds exhibit unique structural properties that make them promising candidates for various therapeutic applications. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the synthetic versatility of 1909305-22-1, which serves as a key intermediate in the production of 5-Oxaspiro[3.4]octan-7-one. The spirocyclic structure of 5-Oxaspiro[3.4]octan-7-one has been shown to confer enhanced stability and bioavailability, making it an attractive scaffold for the design of novel pharmaceuticals. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to elucidate the molecular conformation and reactivity of these compounds.
In vitro and in vivo studies have demonstrated the potential of 5-Oxaspiro[3.4]octan-7-one as a modulator of specific biological pathways. For instance, preliminary data suggest its efficacy in targeting enzymes involved in inflammatory responses, which could pave the way for the development of new anti-inflammatory drugs. Additionally, its unique pharmacokinetic profile has been investigated in preclinical models, revealing favorable absorption and distribution characteristics.
Despite these promising findings, challenges remain in optimizing the synthesis and scalability of 1909305-22-1 and 5-Oxaspiro[3.4]octan-7-one. Current research efforts are focused on improving yield and purity while minimizing environmental impact. Collaborative initiatives between academia and industry are underway to address these challenges and accelerate the translation of these compounds into clinical applications.
In conclusion, the study of 1909305-22-1 and 5-Oxaspiro[3.4]octan-7-one represents a vibrant area of research with significant implications for drug discovery. Continued exploration of their chemical and biological properties is expected to yield further insights and opportunities for therapeutic innovation. This brief underscores the importance of interdisciplinary collaboration and advanced analytical techniques in advancing our understanding of these compounds.
1909305-22-1 (5-Oxaspiro[3.4]octan-7-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)